bis{4-[(3-methyl-1H-pyrazol-1-yl)sulfonyl]phenyl} ether

• IUPAC Name: 3-methyl-1-[4-[4-(3-methylpyrazol-1-yl)sulfonylphenoxy]phenyl]sulfonylpyrazole
• InChI: InChI=1S/C20H18N4O5S2/c1-15-11-13-23(21-15)30(25,26)19-7-3-17(4-8-19)29-18-5-9-20(10-6-18)31(27,28)24-14-12-16(2)22-24/h3-14H,1-2H3
• InChI Key: DFQOZOWTDZTJEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)S(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)S(=O)(=O)N4C=CC(=N4)C
• Molecular Formula: C20H18N4O5S2
• Molecular Weight: 458.5 g/mol

Description

Pyrazoles and their derivatives are an important class of heterocyclic compounds, present in several biologically and medicinally active compounds. Compounds containing 2,4-dihydro-3H-pyrazol-3-one structural motif, including 4,4′-(arylmethylene)bis(1H-pyrazol-5-ols), have attracted interest because they exhibit a wide range of biological activities.

Synthesis Analysis

4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) derivatives were synthesized by a three components reaction of 3-methyl-1-phenyl-5-pyrazolone with various benzaldehydes catalyzed by sodium acetate at room temperature. The products were obtained in high yields and short reaction times.

Molecular Structure Analysis

The structures of all synthesized compounds were characterized by physicochemical properties and spectral means (IR and NMR).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the one-pot pseudo three-component reactions of 3-methyl-5-pyrazolone derivatives and aldehydes.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds were characterized by their yield, melting point, and spectral data (IR, NMR).

Mechanism of Action

While the specific mechanism of action for “bis{4-[(3-methyl-1H-pyrazol-1-yl)sulfonyl]phenyl} ether” is not available, similar compounds have been shown to exhibit a wide range of biological activities.